Cas no 1094417-81-8 (7-methoxybenzofuran-2-boronyc acid)

• Product Name: 7-methoxybenzofuran-2-boronyc acid
• CAS No: 1094417-81-8
• MF: C₉H₉BO₄
• MW: 191.976362943649
• MDL: MFCD16547519
• CID: 2092170
• PubChem ID: 46785648
• Update Time: 2025-10-29

7-methoxybenzofuran-2-boronyc acid Chemical and Physical Properties

Names and Identifiers

• (7-Methoxybenzofuran-2-yl)boronic acid
• 7-methoxybenzofuran-2-boronyc acid
• 7-methoxybenzofuran-2-ylboronic acid
• EN300-60457
• 850-390-9
• 1094417-81-8
• UTB41781
• (7-Methoxybenzofuran-2-yl)boronicacid
• B-(7-Methoxy-2-benzofuranyl)boronic acid
• DB-384562
• AKOS015968160
• 7-Methoxybenzofuran-2-boronic acid
• (7-methoxy-1-benzofuran-2-yl)boronic acid
• Z945785254
• MFCD16547519

• MDL： MFCD16547519
• Inchi： 1S/C9H9BO4/c1-13-7-4-2-3-6-5-8(10(11)12)14-9(6)7/h2-5,11-12H,1H3
• InChI Key： DZPWZFCRQSOJOO-UHFFFAOYSA-N
• SMILES： O1C(B(O)O)=CC2C=CC=C(C1=2)OC

Computed Properties

• Exact Mass: 192.0593889Da
• Monoisotopic Mass: 192.0593889Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62.8Ų

Additional information on 7-methoxybenzofuran-2-boronyc acid

Professional Introduction to 7-methoxybenzofuran-2-boronyc acid (CAS No. 1094417-81-8)

7-methoxybenzofuran-2-boronyc acid, identified by the Chemical Abstracts Service Number (CAS No.) 1094417-81-8, is a specialized organoboron compound that has garnered significant attention in the field of pharmaceutical and materials science. This boronic acid derivative, featuring a benzofuran core with a methoxy substituent and a boronic acid functional group, exhibits unique chemical properties that make it a valuable intermediate in organic synthesis and drug development.

The molecular structure of 7-methoxybenzofuran-2-boronyc acid consists of a fused benzene and furan ring system, with an electron-withdrawing boronic acid group at the 2-position and an electron-donating methoxy group at the 7-position. This arrangement imparts a balance of reactivity and stability, making it an attractive candidate for cross-coupling reactions such as Suzuki-Miyaura couplings, which are widely employed in the construction of complex molecular architectures.

In recent years, the applications of 7-methoxybenzofuran-2-boronyc acid have expanded into various domains, particularly in medicinal chemistry. The boronic acid moiety facilitates its participation in palladium-catalyzed reactions, enabling the efficient synthesis of biaryl compounds that are prevalent in many pharmacologically active agents. For instance, researchers have leveraged this compound to develop novel inhibitors targeting enzyme-driven pathways implicated in diseases such as cancer and inflammation.

One of the most compelling aspects of 7-methoxybenzofuran-2-boronyc acid is its role in the development of targeted therapeutics. The benzofuran scaffold is a structural motif found in several natural products and synthetic drugs known for their bioactivity. By incorporating this motif into drug candidates, chemists can harness its inherent pharmacophoric properties to enhance binding affinity and selectivity. Moreover, the boronic acid functionality allows for further derivatization, enabling the creation of libraries of compounds with tailored biological profiles.

Recent studies have highlighted the utility of 7-methoxybenzofuran-2-boronyc acid in the synthesis of small molecules with anti-inflammatory and anti-proliferative effects. For example, derivatives of this compound have been investigated for their potential to modulate signaling pathways involving kinases and transcription factors. The methoxy group at the 7-position contributes to metabolic stability, while the boronic acid moiety provides a handle for further chemical manipulation through transition-metal catalysis.

The pharmaceutical industry has also explored 7-methoxybenzofuran-2-boronyc acid as a building block for radiolabeled probes used in diagnostic imaging. The boron atom can be readily incorporated into positron emission tomography (PET) tracers, allowing researchers to visualize biological processes with high precision. This application underscores the compound's versatility beyond traditional small-molecule drug development.

From a synthetic chemistry perspective, 7-methoxybenzofuran-2-boronyc acid serves as a versatile precursor for constructing heterocyclic frameworks. Its reactivity in cross-coupling reactions makes it particularly useful for generating complex aromatic systems that mimic natural products or drug-like molecules. The ability to introduce diverse substituents while maintaining functional group compatibility has made this compound indispensable in modern synthetic methodologies.

The growing interest in green chemistry has also influenced the use of 7-methoxybenzofuran-2-boronyc acid. Efforts to develop more sustainable synthetic routes have focused on optimizing reaction conditions to minimize waste and energy consumption. Palladium-catalyzed cross-coupling reactions, which often employ this compound as a key intermediate, are particularly well-suited for such endeavors due to their high efficiency and selectivity.

In conclusion, 7-methoxybenzofuran-2-boronyc acid (CAS No. 1094417-81-8) represents a cornerstone in contemporary organic synthesis and pharmaceutical research. Its unique structural features enable diverse applications across multiple disciplines, from drug discovery to materials science. As our understanding of molecular interactions deepens, compounds like this will continue to play a pivotal role in shaping the future of medicinal chemistry and beyond.